Cas no 1805433-05-9 (Ethyl 2-cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylate)

• Product Name: Ethyl 2-cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylate
• CAS No: 1805433-05-9
• MF: C₁₀H₇F₂N₃O₄
• MW: 271.177088975906
• CID: 4878653
• Update Time: 2025-10-29

Ethyl 2-cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylate

• Inchi： 1S/C10H7F2N3O4/c1-2-19-10(16)8-6(4-13)14-5(9(11)12)3-7(8)15(17)18/h3,9H,2H2,1H3
• InChI Key： XFSGGFOHYROWQM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(=O)OCC)=C(C#N)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 1.6
• Topological Polar Surface Area: 109

Additional information on Ethyl 2-cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylate

Ethyl 2-cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylate (CAS No. 1805433-05-9): A Comprehensive Overview

Ethyl 2-cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylate (CAS No. 1805433-05-9) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique nitropyridine core and difluoromethyl substituent, has garnered attention for its versatile applications in modern chemistry. Its molecular structure combines a cyano group, a nitro group, and an ethyl carboxylate moiety, making it a valuable intermediate for synthesizing bioactive molecules.

The growing interest in pyridine-based compounds stems from their role in drug discovery and crop protection. Researchers are actively exploring Ethyl 2-cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylate due to its potential as a building block for heterocyclic chemistry. Its structural features align with current trends in small molecule therapeutics and sustainable agrochemicals, addressing key challenges in these fields. The compound's electron-withdrawing groups enhance its reactivity, enabling diverse synthetic transformations.

From a synthetic chemistry perspective, CAS 1805433-05-9 offers multiple advantages. The presence of both cyano and nitro groups allows for selective functionalization, while the ethyl ester provides flexibility for further derivatization. These characteristics make it particularly useful for creating molecular libraries in medicinal chemistry programs. Recent publications highlight its application in developing enzyme inhibitors and receptor modulators, demonstrating its relevance to contemporary drug discovery efforts.

The difluoromethyl group in this compound has become increasingly important in modern pharmaceutical design. Fluorine-containing compounds represent one of the fastest-growing segments in drug development, with approximately 30% of newly approved drugs containing fluorine atoms. This trend underscores the value of Ethyl 2-cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylate as a strategic intermediate for creating fluorinated bioactive molecules with improved metabolic stability and binding affinity.

In agrochemical applications, the nitropyridine scaffold of this compound shows promise for developing novel crop protection agents. The agricultural industry faces mounting pressure to create more effective and environmentally friendly solutions, and pyridine derivatives have emerged as key components in next-generation pesticides. The compound's unique combination of substituents may contribute to pest resistance management strategies, addressing one of the most pressing challenges in modern agriculture.

Quality control and characterization of Ethyl 2-cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylate typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to ensure purity and confirm structural integrity. These rigorous analytical protocols are essential for researchers requiring high-quality chemical intermediates for their synthetic programs.

The commercial availability of CAS 1805433-05-9 through specialty chemical suppliers has facilitated its adoption in various research settings. Current market trends indicate growing demand for such functionalized pyridines, particularly in pharmaceutical and agrochemical R&D. Suppliers typically offer this compound with detailed technical specifications, including purity levels and analytical data, to meet the exacting requirements of industrial and academic researchers.

Storage and handling recommendations for Ethyl 2-cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylate follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper precautions should be taken when working with any chemical substance. Researchers are advised to consult the material safety data sheet (MSDS) and implement appropriate safety measures during experimental procedures.

Future research directions for this compound may explore its potential in catalysis and materials science applications. The unique electronic properties imparted by its multiple functional groups could make it valuable for developing advanced materials or catalytic systems. As synthetic methodologies continue to advance, new applications for this versatile pyridine derivative are likely to emerge across multiple scientific disciplines.

For researchers investigating nitrogen-containing heterocycles, Ethyl 2-cyano-6-(difluoromethyl)-4-nitropyridine-3-carboxylate represents an intriguing case study in molecular design. Its combination of substituents offers multiple points for structural modification, enabling the creation of diverse analogs with potentially valuable biological or physical properties. This adaptability positions the compound as a potentially valuable tool in ongoing efforts to address complex challenges in healthcare and agricultural productivity.